Cas no 73868-15-2 (8-Nitroquinolin-3-amine)

8-Nitroquinolin-3-amine is a nitro-substituted quinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both a nitro group and an amine functionality, makes it a versatile intermediate for constructing more complex heterocyclic compounds. The electron-withdrawing nitro group enhances reactivity in nucleophilic substitution and reduction reactions, while the amine group provides a handle for further derivatization. This compound is particularly valuable in medicinal chemistry for developing bioactive molecules, including potential antimicrobial and anticancer agents. Its well-defined chemical properties and stability under standard conditions ensure reliable performance in synthetic applications.
8-Nitroquinolin-3-amine structure
8-Nitroquinolin-3-amine structure
Product Name:8-Nitroquinolin-3-amine
CAS No:73868-15-2
MF:C9H7N3O2
MW:189.170781373978
MDL:MFCD28133452
CID:2093685
PubChem ID:12582842
Update Time:2025-06-06

8-Nitroquinolin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 8-Nitroquinolin-3-amine
    • AKOS023411678
    • 73868-15-2
    • DB-253659
    • CS-0455418
    • AS-32783
    • SB68532
    • YCA86815
    • MFCD28133452
    • MDL: MFCD28133452
    • Inchi: 1S/C9H7N3O2/c10-7-4-6-2-1-3-8(12(13)14)9(6)11-5-7/h1-5H,10H2
    • InChI Key: FSRWHNLTQBQFHI-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC2=CC(=CN=C21)N)=O

Computed Properties

  • Exact Mass: 189.053826475g/mol
  • Monoisotopic Mass: 189.053826475g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 84.7Ų

8-Nitroquinolin-3-amine Pricemore >>

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